Cas no 478065-42-8 (2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde)

• Product Name: 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde
• CAS No: 478065-42-8
• CID: 4653514
• Update Time: 2025-05-25

2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde

Additional information on 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde

2-{[(3-Methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No 478065-42-8, known as 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound is a derivative of quinoline, a heterocyclic aromatic system, with a sulfanyl group attached at the 2-position and a methoxyphenyl substituent. The presence of these functional groups imparts interesting chemical properties and opens avenues for further research into its applications.

Quinoline derivatives have long been studied for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The addition of a sulfanyl group (also known as a thioether group) to the quinoline skeleton introduces new electronic and steric effects, which can significantly influence the compound's reactivity and interactions with biological systems. Recent studies have highlighted the importance of sulfur-containing heterocycles in drug design, particularly for their ability to modulate enzyme activity and cellular signaling pathways.

The 3-methoxyphenyl substituent in this compound adds another layer of complexity to its structure. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their absorption and bioavailability when administered as drugs. Furthermore, the methoxyphenyl group can act as a directing group in various chemical reactions, facilitating further functionalization of the molecule for specific applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde through methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the compound but also allow for greater control over the stereochemistry and regioselectivity of the product.

In terms of biological activity, quinoline-based compounds have shown promise in targeting various disease states. For instance, studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinases involved in cancer progression. Additionally, its ability to modulate oxidative stress pathways makes it a potential candidate for neuroprotective agents.

The sulfanyl group in this compound plays a crucial role in its bioactivity by acting as a hydrogen bond donor or acceptor, depending on the surrounding environment. This property is particularly valuable in drug design, where fine-tuning molecular interactions can lead to improved therapeutic outcomes.

Moreover, the methoxyphenyl substituent contributes to the compound's stability under physiological conditions, reducing the likelihood of rapid metabolism or degradation. This characteristic is essential for developing drugs with favorable pharmacokinetic profiles.

Recent research has also explored the potential of 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde as a precursor for more complex molecules. By leveraging its modular structure, chemists can introduce additional functional groups to enhance its bioactivity or target specific receptors.

In conclusion, CAS No 478065-42-8, or 2-{[(3-methoxyphenyl)methyl]sulfanyl}quinoline-3-carbaldehyde, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique combination of functional groups and promising biological activity positions it as a compelling candidate for further exploration in drug discovery.